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Compound of Interest

Compound Name: 3,5-Diiodothyroacetic acid

Cat. No.: B028850 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3,5-Diiodothyroacetic acid (DIANA), also known as Diac, is a metabolite of

thyroid hormone.[1] It is recognized for its thyromimetic activity, including the ability to lower

blood cholesterol levels and inhibit lipid peroxidation.[2][3][4] DIANA acts as an analog of

thyroid hormones and is utilized in research related to metabolic diseases, endocrinology, and

oxidative stress.[2][5] Its mechanism of action involves both thyroid hormone receptor (THR)-

dependent and independent signaling pathways, with mitochondria being a significant cellular

target.[1][6][7] Proper solubilization is critical for its application in in vitro and in vivo

experimental models. This document provides a detailed protocol for dissolving and preparing

DIANA solutions for research purposes.

Quantitative Data Summary
The solubility of 3,5-Diiodothyroacetic Acid (M.W. 496.0 g/mol ) in various common

laboratory solvents is summarized below.[2][8] This data is essential for preparing stock

solutions at appropriate concentrations.

Solvent Solubility (mg/mL) Molar Concentration (mM)

Dimethylformamide (DMF) 30 mg/mL ~60.5 mM

Dimethyl sulfoxide (DMSO) 30 mg/mL ~60.5 mM

DMSO:PBS (pH 7.2) (1:2) 0.33 mg/mL ~0.67 mM
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Table 1: Solubility of 3,5-Diiodothyroacetic Acid in different solvents. Data sourced from

supplier technical information.[2]

Experimental Protocols
1. Materials and Equipment:

3,5-Diiodothyroacetic acid (crystalline solid)[2]

Dimethyl sulfoxide (DMSO), anhydrous

Dimethylformamide (DMF), anhydrous

Phosphate-buffered saline (PBS), pH 7.2

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Analytical balance

2. Protocol for Preparing a Concentrated Stock Solution (e.g., 30 mg/mL in DMSO):

This protocol describes the preparation of a high-concentration stock solution that can be

stored for long periods and diluted to final working concentrations for experiments.

Equilibration: Allow the vial of DIANA to warm to room temperature before opening to prevent

condensation.

Weighing: Accurately weigh the desired amount of DIANA powder in a sterile microcentrifuge

tube or vial. For example, to prepare 1 mL of a 30 mg/mL solution, weigh 30 mg of DIANA.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the DIANA powder. For

the example above, add 1 mL of DMSO.
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Dissolution: Vortex the solution vigorously until the crystalline solid is completely dissolved.

Gentle warming (to 37°C) can be applied if necessary to aid dissolution, but avoid

overheating.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C. The compound is stable for at least four years when

stored under these conditions.[2]

3. Protocol for Preparing an Aqueous Working Solution:

For most cell-based assays, the organic solvent stock solution must be diluted into an aqueous

buffer or cell culture medium. It is crucial to ensure the final concentration of the organic solvent

(e.g., DMSO) is low enough (typically <0.5%) to not affect the experimental system.

Thawing: Thaw a single aliquot of the DIANA stock solution at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution into the desired aqueous buffer

(e.g., PBS or cell culture medium).

Dilution Example: To prepare a 100 µM working solution from a 30 mg/mL (~60.5 mM)

DMSO stock:

First, perform an intermediate dilution by adding 10 µL of the 60.5 mM stock to 595 µL of

culture medium to get a 1 mM solution.

Next, add 10 µL of the 1 mM intermediate solution to 990 µL of culture medium to achieve

the final 10 µM concentration.

Mixing: Mix thoroughly by gentle pipetting or vortexing after each dilution step.

Usage: Use the freshly prepared aqueous working solution immediately for experiments. It is

not recommended to store aqueous solutions for more than one day.[9]

Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.caymanchem.com/product/22108/3-5-diiodothyroacetic-acid
https://cdn.caymanchem.com/cdn/insert/16028.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

1. Weigh DIANA Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve

4. Aliquot Solution

5. Store at -20°C

6. Thaw Stock Aliquot

For Experiment

7. Dilute in Aqueous Buffer

8. Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for DIANA solution preparation.
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Signaling Pathway
Caption: Simplified signaling pathways of DIANA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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